Cas no 13679-73-7 (1-(4-Methylthiophen-2-yl)ethanone)

1-(4-Methylthiophen-2-yl)ethanone structure
13679-73-7 structure
Product Name:1-(4-Methylthiophen-2-yl)ethanone
CAS No:13679-73-7
MF:C7H8OS
MW:140.202820777893
MDL:MFCD00027395
CID:87092
PubChem ID:83654
Update Time:2025-04-18

1-(4-Methylthiophen-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Methylthiophen-2-yl)ethanone
    • 1-(4-Methyl-2-thienyl)ethanone
    • 1-(4-methyl-2-thienyl)ethanone(SALTDATA: FREE)
    • 2-Acetyl-4-methylthiophene
    • CHEMBRDG-BB 4004647
    • Ethanone, 1-(4-methyl-2-thienyl)-
    • 1-(4-methyl-2-thienyl)ethan-1-one
    • 1-(4-Methyl-thiophen-2-yl)-ethanone
    • 2-Acetyl-4-methylthiophene 97%
    • DTXSID50159931
    • SY101199
    • InChI=1/C7H8OS/c1-5-3-7(6(2)8)9-4-5/h3-4H,1-2H3
    • NFZNHUNPIJPRMP-UHFFFAOYSA-
    • NSC80386
    • AKOS006223683
    • 2-Acetyl-4-methylthiophene, 97%
    • AI3-61742
    • J-006911
    • A807134
    • NS00024440
    • FT-0610957
    • 1-(4-methylthiophen-2-yl)ethan-1-one
    • EINECS 237-180-7
    • 13679-73-7
    • NSC-80386
    • SCHEMBL1612962
    • CS-0186262
    • EN300-1270058
    • MFCD00027395
    • (4-methylthiophenyl)ethanone
    • FS-4485
    • 4-METHYL-2-ACETYLTHIOPHENE
    • NSC 80386
    • D71110
    • DB-042355
    • MDL： MFCD00027395
    • Inchi： 1S/C7H8OS/c1-5-3-7(6(2)8)9-4-5/h3-4H,1-2H3
    • InChI Key： NFZNHUNPIJPRMP-UHFFFAOYSA-N
    • SMILES： S1C=C(C)C=C1C(C)=O
    • BRN： 111378

Computed Properties

  • Exact Mass: 140.03000
  • Monoisotopic Mass: 140.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2
  • Topological Polar Surface Area: 45.3A^2

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.224 g/mL at 25 °C(lit.)
  • Boiling Point: 108-109 °C(lit.)
  • Flash Point: Fahrenheit: 221 ° f
    Celsius: 105 ° c
  • Refractive Index: n20/D 1.5600(lit.)
  • PSA: 45.31000
  • LogP: 2.25910
  • Solubility: Unable or difficult to mix

1-(4-Methylthiophen-2-yl)ethanone Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H317-H319
  • Warning Statement： P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-36-43
  • Safety Instruction： S26-S37/39
  • Hazardous Material Identification： Xn
  • Safety Term：S36/37
  • Risk Phrases：R20/21/22
  • Packing Group：III
  • PackingGroup：III

1-(4-Methylthiophen-2-yl)ethanone Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-Methylthiophen-2-yl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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1-(4-Methylthiophen-2-yl)ethanone Production Method

1-(4-Methylthiophen-2-yl)ethanone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:13679-73-7)1-(4-Methylthiophen-2-yl)ethanone
Order Number:A807134
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:06
Price ($):300.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:13679-73-7)2-乙酰-4-甲基噻吩
Order Number:LE2448615
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:38
Price ($):discuss personally
Email:18501500038@163.com

1-(4-Methylthiophen-2-yl)ethanone Related Literature

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13679-73-7 (1-(4-Methylthiophen-2-yl)ethanone) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:13679-73-7)1-(4-Methylthiophen-2-yl)ethanone
A807134
Purity:99%
Quantity:25g
Price ($):300.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:13679-73-7)2-乙酰-4-甲基噻吩
LE2448615
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email